Cas no 2175978-96-6 (4-(Thiolan-3-yloxy)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-(Thiolan-3-yloxy)pyrazolo[1,5-a]pyrazine
• CAS No: 2175978-96-6
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 5325883
• Update Time: 2025-07-09

4-(Thiolan-3-yloxy)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-(thiolan-3-yloxy)pyrazolo[1,5-a]pyrazine
• 4-(Thiolan-3-yloxy)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C10H11N3OS/c1-3-12-13-5-4-11-10(9(1)13)14-8-2-6-15-7-8/h1,3-5,8H,2,6-7H2
• InChI Key： AXAATCGEMRVOMB-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C2=CC=NN2C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7

Additional information on 4-(Thiolan-3-yloxy)pyrazolo[1,5-a]pyrazine

Comprehensive Overview of 4-(Thiolan-3-yloxy)pyrazolo[1,5-a]pyrazine (CAS No. 2175978-96-6)

4-(Thiolan-3-yloxy)pyrazolo[1,5-a]pyrazine (CAS No. 2175978-96-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining a pyrazolo[1,5-a]pyrazine core with a thiolan-3-yloxy substituent, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for targeted therapies, aligning with the growing demand for precision medicine solutions.

The compound's CAS number 2175978-96-6 serves as a critical identifier in chemical databases, ensuring accurate tracking in global supply chains. Recent studies highlight its role in modulating cell signaling pathways, a hot topic in oncology and immunology research. With the rise of AI-driven drug discovery, computational models frequently analyze scaffolds like pyrazolo[1,5-a]pyrazine to predict bioactivity—addressing frequent search queries about "next-generation small molecule drugs."

From a synthetic chemistry perspective, the thiolan-3-yloxy moiety introduces stereochemical complexity, appealing to researchers investigating chiral auxiliaries or asymmetric catalysis. This aligns with industry trends toward sustainable synthesis methods, often searched as "green chemistry innovations 2024." Analytical techniques such as HPLC and LC-MS are essential for characterizing this compound, reflecting laboratory professionals' search habits for "purity validation protocols."

In material science, the π-conjugated system of 4-(Thiolan-3-yloxy)pyrazolo[1,5-a]pyrazine suggests potential in organic electronics, resonating with queries about "flexible semiconductor materials." Its thermal stability (often tested via TGA) and solubility profiles are frequently documented in patent literature, addressing commercial interest in "high-performance specialty chemicals."

Regulatory compliance remains a key consideration for users of CAS No. 2175978-96-6. While not classified as hazardous, proper SDS documentation and REACH compliance are imperative—topics dominating searches like "chemical regulation updates." The compound's storage typically requires inert atmospheres, reflecting best practices for oxygen-sensitive compounds.

Market analysts note rising demand for pyrazolo[1,5-a]pyrazine derivatives in Asia-Pacific biotech hubs, coinciding with search trends for "emerging pharmaceutical intermediates." Custom synthesis services increasingly list this scaffold, responding to queries about "CROs for heterocyclic compounds." Its patent landscape shows activity in EGFR inhibition applications—a trending topic in cancer research forums.

For laboratory handling, the compound's crystalline form (often characterized by PXRD) and hygroscopicity data are crucial, matching frequent searches for "handling moisture-sensitive reagents." Computational chemistry studies leverage its structure for QSAR modeling, addressing academic interest in "machine learning for molecular design."

In conclusion, 4-(Thiolan-3-yloxy)pyrazolo[1,5-a]pyrazine represents a versatile building block at the intersection of multiple scientific disciplines. Its evolving applications continue to inspire research, from medicinal chemistry to advanced materials, making CAS No. 2175978-96-6 a compound to watch in contemporary scientific literature and industrial developments.